Cas no 2171729-54-5 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid)
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid
- EN300-1510728
- 2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}-N-methylformamido)butanoic acid
- 2171729-54-5
-
- Inchi: 1S/C27H27N3O5/c1-3-24(26(32)33)30(2)25(31)17-12-13-28-18(14-17)15-29-27(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-14,23-24H,3,15-16H2,1-2H3,(H,29,34)(H,32,33)
- InChI Key: ZJGJBAYCRGAKQR-UHFFFAOYSA-N
- SMILES: O(C(NCC1C=C(C=CN=1)C(N(C)C(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 473.19507097g/mol
- Monoisotopic Mass: 473.19507097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 739
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 109Ų
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1510728-0.05g |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}-N-methylformamido)butanoic acid |
2171729-54-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1510728-0.1g |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}-N-methylformamido)butanoic acid |
2171729-54-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1510728-0.25g |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}-N-methylformamido)butanoic acid |
2171729-54-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1510728-0.5g |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}-N-methylformamido)butanoic acid |
2171729-54-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1510728-1.0g |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}-N-methylformamido)butanoic acid |
2171729-54-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1510728-2.5g |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}-N-methylformamido)butanoic acid |
2171729-54-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1510728-5.0g |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}-N-methylformamido)butanoic acid |
2171729-54-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1510728-10.0g |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}-N-methylformamido)butanoic acid |
2171729-54-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1510728-50mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}-N-methylformamido)butanoic acid |
2171729-54-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1510728-100mg |
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}-N-methylformamido)butanoic acid |
2171729-54-5 | 100mg |
$2963.0 | 2023-09-27 |
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid (CAS No. 2171729-54-5): A Comprehensive Overview
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid (CAS No. 2171729-54-5) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Lys(Mbh)-OH, is a derivative of lysine, a crucial amino acid in protein synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids during the synthesis process.
The structure of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid is characterized by a central butanoic acid core, which is functionalized with an N-methylformamido group and a pyridine ring substituted with an Fmoc-protected amino group. This unique combination of functional groups imparts the compound with a range of chemical and biological properties that make it highly valuable in various applications.
In recent years, the use of Fmoc derivatives in peptide synthesis has gained significant attention due to their ability to enhance the efficiency and purity of synthesized peptides. The Fmoc group is particularly advantageous because it can be easily removed under mild conditions, allowing for the sequential addition of amino acids without side reactions. This property makes 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid an essential reagent in the development of therapeutic peptides and proteins.
The pyridine ring in the structure of this compound also plays a crucial role in its biological activity. Pyridine derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. This interaction can modulate cellular processes and has been exploited in the design of drugs targeting specific diseases. For instance, recent studies have shown that certain pyridine-based compounds can inhibit the activity of kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer.
The N-methylformamido group further enhances the versatility of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid. This functional group can participate in hydrogen bonding and other non-covalent interactions, which are important for the stability and activity of peptides and proteins. Additionally, the presence of this group can influence the solubility and bioavailability of the compound, making it suitable for various pharmaceutical formulations.
In terms of synthetic methods, 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid can be prepared through a multi-step process involving the protection of lysine with Fmoc, followed by functionalization with the pyridine and N-methylformamido groups. Advanced synthetic techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to optimize the yield and purity of this compound. These methods have significantly improved the scalability and cost-effectiveness of its production, making it more accessible for research and development purposes.
The applications of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid extend beyond peptide synthesis. It has also been explored as a building block for supramolecular assemblies, which are nanostructures formed through non-covalent interactions between multiple molecules. Supramolecular assemblies have shown promise in drug delivery systems, where they can encapsulate therapeutic agents and release them in a controlled manner at specific sites within the body. This targeted delivery approach can improve the efficacy and reduce the side effects of drugs.
In conclusion, 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid (CAS No. 2171729-54-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure, combining an Fmoc protecting group, a pyridine ring, and an N-methylformamido group, makes it an essential reagent for peptide synthesis and a promising candidate for drug development. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in advancing scientific knowledge and improving human health.
2171729-54-5 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}-N-methylformamido)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)